Cas no 13538-42-6 (2-Aminoisonicotinamide)

• Product Name: 2-Aminoisonicotinamide
• CAS No: 13538-42-6
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD03791262
• CID: 87051
• PubChem ID: 354333110
• Update Time: 2025-08-10

2-Aminoisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Aminoisonicotinamide
• 2-Amino-4-pyridinecarboxamide
• 2-AMINO-ISONICOTINAMIDE
• 2-Aminopyridine-4-carboxamide
• NSC 522597
• 2-AMINO-ISONICOTIMIDE
• 2-AMino-4-pyridinecarbaMide
• 4-Pyridinecarboxamide,2-amino-(9CI)
• 4-Pyridinecarboxamide,2-amino-
• 4-PYRIDINECARBOXAMIDE, 2-AMINO-
• NSC522597
• 2-amino isonicotinamide
• PubChem16603
• 2-azanylpyridine-4-carboxamide
• AGSDASDGMNDAIE-UHFFFAOYSA-N
• 2-Amino-isonicotinamide, AldrichCPR
• SBB069897
• 6322AA
• TRA0
• AKOS009462419
• BS-42193
• 13538-42-6
• AKOS032949421
• amino-(2-amino-pyridin-4-yl)-methanol
• AB16207
• AC-31917
• FT-0657319
• EN300-51952
• SCHEMBL446809
• DTXSID50326005
• A806929
• AMY5663
• MFCD03791262
• CS-0008763
• Z733874990
• NSC-522597
• SY017536
• A2899
• DB-025837

• MDL： MFCD03791262
• Inchi： 1S/C6H7N3O/c7-5-3-4(6(8)10)1-2-9-5/h1-3H,(H2,7,9)(H2,8,10)
• InChI Key： AGSDASDGMNDAIE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)N)N
• BRN： 115924

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.6
• Topological Polar Surface Area: 82

Experimental Properties

• Color/Form: solid
• Density: 1.323±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 256-258 ºC
• Boiling Point: 360.1 °C at 760 mmHg
• Flash Point: 171.6℃
• Solubility: Dissolution (44 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 82.00000
• LogP: 1.04420
• Solubility: Not determined

2-Aminoisonicotinamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36-43
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/22
• HazardClass：IRRITANT
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Aminoisonicotinamide

Introduction to 2-Aminoisonicotinamide (CAS No. 13538-42-6)

2-Aminoisonicotinamide, identified by its Chemical Abstracts Service (CAS) number 13538-42-6, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amide derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound belongs to the isonicotinamide family, which is well-known for its role in drug development, particularly in the treatment of infectious diseases and inflammatory conditions.

The molecular structure of 2-Aminoisonicotinamide consists of a pyridine ring fused with a carboxamide group, making it a versatile scaffold for medicinal chemistry modifications. This structural motif allows for interactions with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological pathways. The presence of both amino and amide functional groups enhances its reactivity, enabling further derivatization to develop novel bioactive molecules.

In recent years, 2-Aminoisonicotinamide has been extensively studied for its pharmacological properties. One of the most compelling areas of research involves its potential as an antiviral agent. Studies have demonstrated that derivatives of isonicotinamide can inhibit viral replication by targeting essential enzymes involved in the viral life cycle. For instance, modifications to the 2-Aminoisonicotinamide core have led to compounds with enhanced activity against RNA viruses, such as those responsible for hepatitis C and influenza.

Moreover, the compound has shown promise in the context of anti-inflammatory therapies. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Preclinical studies indicate that 2-Aminoisonicotinamide can modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. This capability makes it a valuable candidate for developing drugs that address inflammation-related pathologies.

The synthesis of 2-Aminoisonicotinamide involves multi-step organic reactions, typically starting from readily available pyridine derivatives. The process often includes functional group transformations such as nitration, reduction, and amidation to achieve the desired structure. Advances in synthetic methodologies have improved the efficiency and scalability of producing this compound, facilitating its use in both academic research and industrial applications.

Recent breakthroughs in computational chemistry have further accelerated the discovery of new derivatives of 2-Aminoisonicotinamide. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of modified structures before conducting wet lab experiments. This approach not only saves time but also enhances the likelihood of identifying compounds with optimized therapeutic profiles.

In addition to its pharmaceutical applications, 2-Aminoisonicotinamide has found utility in biochemical research as a tool compound. Its ability to serve as a precursor for more complex molecules makes it indispensable in drug discovery pipelines. Researchers often use it as a starting point to explore novel chemical entities with tailored biological activities.

The safety profile of 2-Aminoisonicotinamide is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies suggest that the compound exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development. However, comprehensive safety assessments are still ongoing to ensure its suitability for clinical use.

The future prospects of 2-Aminoisonicotinamide are promising, with ongoing research exploring its potential in treating neurological disorders and cancer. Its ability to cross the blood-brain barrier and interact with central nervous system targets makes it an attractive candidate for neuropharmacological applications. Similarly, its role in modulating signaling pathways involved in cancer cell proliferation suggests its potential as an anticancer agent.

In conclusion, 2-Aminoisonicotinamide (CAS No. 13538-42-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and diverse biological activities position it as a key player in addressing various health challenges. As research continues to uncover new therapeutic applications, this compound is poised to make substantial contributions to medicine and biotechnology.